ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C22H25N5O4/c1-6-31-17(28)11-12-25-20(29)18-19(24(5)22(25)30)23-21-26(14(3)15(4)27(18)21)16-9-7-13(2)8-10-16/h7-10H,6,11-12H2,1-5H3
• InChI Key: VAANYZGETPOLLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=C(C=C4)C)C)C)N(C1=O)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

. .

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. . However, the specific synthesis process for ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is not mentioned in the retrieved papers.

Molecular Structure Analysis

. However, the specific structural details or any associated analysis are not available in the retrieved papers.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the retrieved papers. .

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the retrieved papers. .

Scientific Research Applications

Reactivity Survey and Synthesis

A study by Asadi et al. (2021) explores the reactivity of 2-aminopyridine and Meldrum’s acid with aryl glyoxals or aryl aldehydes, leading to the successful synthesis of ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates. This research demonstrates a methodological advancement in synthesizing complex imidazo[1,2-a]pyridines and related compounds, which could be applicable to the synthesis of ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate derivatives for various applications in medicinal and materials chemistry Asadi et al., 2021.

Dye-Sensitized Solar Cells

A novel application in the field of renewable energy is demonstrated by Seo et al. (2010), where imidazolium-based oligomers, potentially including structures similar to ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate, were synthesized and applied as electrolytes in dye-sensitized solar cells (DSSCs). This research indicates the potential of such compounds in improving the efficiency and stability of DSSCs, a crucial aspect for the advancement of solar energy technology Seo et al., 2010.

Catalytic Properties and Material Science

Research into the catalytic properties of imidazolium-bridged cyclodextrin dimers by Luo et al. (2010) may provide insights into the potential catalytic applications of compounds like ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate. Such studies highlight the role of imidazole derivatives in catalyzing hydrolytic reactions, which could be relevant for developing new catalytic processes in organic synthesis and material science Luo et al., 2010.

Safety And Hazards

The safety and hazards associated with this compound are not mentioned in the retrieved papers. .

Future Directions

The future directions for the research and development of this compound are not explicitly mentioned in the retrieved papers. , it may be of interest in future research.

Please note that this analysis is based on the information available in the retrieved papers and the specific details about this compound may not be fully covered. Further research and analysis would be needed for a more comprehensive understanding.